Cas no 778593-18-3 (1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide)
1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide is an ionic liquid featuring a cyano-functionalized imidazolium cation paired with the bis(trifluoromethylsulfonyl)amide (NTf₂⁻) anion. This combination imparts high thermal stability, low viscosity, and broad electrochemical stability, making it suitable for applications in energy storage, catalysis, and electrochemistry. The presence of the nitrile group enhances solvation properties and allows for potential functionalization. Its hydrophobic nature and low melting point improve processability in non-aqueous systems. The NTf₂⁻ anion contributes to high ionic conductivity and chemical inertness, while the imidazolium cation provides structural versatility. This ionic liquid is particularly useful in advanced material synthesis and green chemistry applications.
778593-18-3 structure
Product Name:1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
CAS No:778593-18-3
MF:C10H12F6N4O4S2
MW:430.347100257874
CID:553196
PubChem ID:57649877
Update Time:2025-10-14
1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
- bis(trifluoromethylsulfonyl)azanide,4-(3-methylimidazol-3-ium-1-yl)butanenitrile
- 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethane)sulfonimide
- DTXSID80470681
- SCHEMBL1882656
- NNNHNBMBLGKXSW-UHFFFAOYSA-N
- bis(trifluoromethylsulfonyl)azanide;4-(3-methylimidazol-3-ium-1-yl)butanenitrile
- 1-(3-Cyanopropyl)-3-methylimidazolium bis((trifluoromethyl)sulfonyl)amide
- 778593-18-3
- 1-(3-cyanopropyl)-3-methyl-1H-imidazol-3-ium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane
- HS-3014
- 3-(3-Cyanopropyl)-1-methyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
- 1-(3-Cyanopropyl)-3-methyl-1H-imidazol-3-ium bis[(trifluoromethyl)sulfonyl]azanide
-
- MDL: MFCD09265194
- Inchi: 1S/C8H12N3.C2F6NO4S2/c1-10-6-7-11(8-10)5-3-2-4-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h6-8H,2-3,5H2,1H3;/q+1;-1
- InChI Key: NNNHNBMBLGKXSW-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.N1(C=C[N+](C)=C1)CCCC#N
Computed Properties
- Exact Mass: 430.02041620g/mol
- Monoisotopic Mass: 430.02041620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 532
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Boiling Point: 190.5°C at 760 mmHg
- Flash Point: 69°C
- Refractive Index: n20/D 1.441
1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Risk Phrases:36/37/38
- Safety Term:26
1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945447-5g |
1-(3-Cyanopropyl)-3-methyl-1h-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide |
778593-18-3 | 98% | 5g |
¥4433.00 | 2024-07-28 |
1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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